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Compound of Interest

Compound Name: Z-Lys(Z)-OSu

Cat. No.: B554376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Nα,Nε-Di-Z-L-lysine N-

hydroxysuccinimide ester, commonly referred to as Z-Lys(Z)-OSu. It covers its chemical

properties, applications, and detailed methodologies for its use in peptide synthesis.

Core Compound Information
Z-Lys(Z)-OSu is a derivative of the amino acid L-lysine, where both the alpha-amino and

epsilon-amino groups are protected by benzyloxycarbonyl (Z) groups, and the carboxyl group

is activated as an N-hydroxysuccinimide (OSu) ester. This dual protection and activation make

it a valuable reagent in synthetic chemistry.

A crucial application of Z-Lys(Z)-OSu is in solution-phase peptide synthesis (LPPS), where it

enables the controlled incorporation of lysine residues into a peptide chain. The Z-group

protection of the epsilon-amine is orthogonal to many other protecting groups, allowing for

selective deprotection and modification of the lysine side chain in the synthesis of complex

peptides.[1]
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Property Value References

CAS Number 21160-83-8 [2]

Molecular Formula C₂₆H₂₉N₃O₈ [2]

Molecular Weight 511.52 g/mol [2]

Appearance White to off-white solid/powder

Purity (HPLC) ≥95.0% [2]

Storage Temperature -20°C

Synthesis and Reaction Mechanism
The synthesis of Z-Lys(Z)-OSu involves a multi-step process starting from L-lysine. The amino

groups are first protected, followed by the activation of the carboxyl group.
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Click to download full resolution via product page

Caption: Synthesis pathway of Z-Lys(Z)-OSu from L-Lysine.

The utility of Z-Lys(Z)-OSu in peptide synthesis stems from the reactivity of the N-

hydroxysuccinimide ester. This group makes the carboxylate moiety highly electrophilic,

facilitating an efficient reaction with the nucleophilic primary amine of another amino acid or

peptide to form a stable amide (peptide) bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Z-Lys(Z)-OSu for Peptide Synthesis
and Bioconjugation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554376#z-lys-z-osu-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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